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Compound of Interest

Compound Name: A 779

Cat. No.: B1664258 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant research

environment. This document provides detailed procedural guidance for the safe disposal of A-

779, a selective Mas receptor antagonist.

A-779 is a peptide-based compound with the chemical formula C₃₉H₆₀N₁₂O₁₁ and the CAS

number 159432-28-7.[1] It is a potent and selective antagonist of the Angiotensin-(1-7)

receptor, Mas.[2][3] While A-779 is not classified as a hazardous substance or mixture, and its

toxicological properties have not been fully investigated, it is imperative to follow standard

laboratory safety protocols during its handling and disposal.[2]

Chemical and Physical Properties
A summary of the relevant quantitative data for A-779 is presented in the table below for easy

reference.
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Property Value

Molecular Formula C₃₉H₆₀N₁₂O₁₁

Molecular Weight 872.98 g/mol [1]

CAS Number 159432-28-7[1]

Appearance White to off-white powder[2]

Solubility Soluble in water[1][2]

Storage Temperature -20°C[1]

Purity ≥95% (HPLC)[1]

Experimental Protocols: Disposal of A-779
The following step-by-step methodologies provide a clear guide for the proper disposal of A-

779 in various forms.

1. Disposal of Unused Solid A-779:

Step 1: Evaluation. Assess the quantity of the unused solid A-779. Small, residual amounts

can be managed differently than bulk quantities.

Step 2: Waste Collection. Collect the solid A-779 in a clearly labeled, sealed container

designated for non-hazardous chemical waste.

Step 3: Institutional Guidelines. Consult your institution's specific waste disposal guidelines.

Many research facilities have dedicated chemical waste programs.

Step 4: Professional Disposal. Arrange for the pickup and disposal of the chemical waste

through your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal company.

2. Disposal of A-779 Solutions:

Step 1: Neutralization (if applicable). If the A-779 is dissolved in an acidic or basic solution,

neutralize it to a pH between 6.0 and 8.0 using appropriate neutralizing agents.
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Step 2: Dilution. For small quantities of aqueous A-779 solutions (typically less than 100 mL),

dilute the solution with at least 10 volumes of water.

Step 3: Drain Disposal (with caution). While A-779 is water-soluble and not classified as

hazardous, it is crucial to check with your local wastewater regulations and institutional

policies before disposing of any chemical down the drain. If permitted, flush the diluted

solution down a laboratory sink with a copious amount of running water.

Step 4: Waste Collection (for larger volumes or restricted drain disposal). For larger volumes

or if drain disposal is not permitted, collect the A-779 solution in a labeled, sealed container

for chemical waste.

Step 5: Professional Disposal. Arrange for disposal through your institution's EHS office or a

certified waste disposal service.

3. Decontamination and Disposal of Empty Containers:

Step 1: Rinsing. Rinse the empty container that held A-779 three times with a suitable

solvent (e.g., water).

Step 2: Collection of Rinsate. Collect the rinsate and dispose of it as you would an A-779

solution.

Step 3: Container Disposal. Once thoroughly rinsed, the container can typically be disposed

of as regular laboratory glassware or plastic waste. Deface the label to prevent misuse.

4. Spill Management:

Step 1: Personal Protective Equipment (PPE). In the event of a spill, ensure you are wearing

appropriate PPE, including safety goggles, gloves, and a lab coat.

Step 2: Containment. For solid spills, carefully sweep up the material and place it in a

labeled waste container. For liquid spills, absorb the spill with an inert absorbent material

(e.g., vermiculite, sand, or spill pads).

Step 3: Cleaning. Clean the spill area with soap and water.
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Step 4: Waste Disposal. Dispose of the collected spill material and cleaning supplies as non-

hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of A-779.
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Caption: A logical workflow for the safe disposal of A-779 in different forms.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1664258?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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